4-[2-(allylamino)-1,3-thiazol-4-yl]phenol ethanedioate (salt)

• IUPAC Name: oxalic acid;4-[2-(prop-2-enylamino)-1,3-thiazol-4-yl]phenol
• InChI: InChI=1S/C12H12N2OS.C2H2O4/c1-2-7-13-12-14-11(8-16-12)9-3-5-10(15)6-4-9;3-1(4)2(5)6/h2-6,8,15H,1,7H2,(H,13,14);(H,3,4)(H,5,6)
• InChI Key: RLLRVQJTKHBXAR-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC1=NC(=CS1)C2=CC=C(C=C2)O.C(=O)(C(=O)O)O
• Molecular Formula: C14H14N2O5S
• Molecular Weight: 322.34 g/mol

Description

4-[2-(allylamino)-1,3-thiazol-4-yl]phenol ethanedioate (salt) is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique chemical structure and its ability to interact with biological systems.

Mechanism of Action

The mechanism of action of 4-[2-(allylamino)-1,3-thiazol-4-yl]phenol ethanedioate (4-[2-(allylamino)-1,3-thiazol-4-yl]phenol ethanedioate (salt)) is not fully understood. However, it is believed that the compound interacts with biological systems through the formation of covalent bonds with proteins and other biomolecules. This interaction can lead to changes in the structure and function of these biomolecules, which can ultimately lead to the observed biological effects of the compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[2-(allylamino)-1,3-thiazol-4-yl]phenol ethanedioate (4-[2-(allylamino)-1,3-thiazol-4-yl]phenol ethanedioate (salt)) are diverse and complex. This compound has been shown to inhibit the growth of bacteria and fungi, as well as to induce apoptosis in cancer cells. It has also been shown to have neuroprotective effects and to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[2-(allylamino)-1,3-thiazol-4-yl]phenol ethanedioate (4-[2-(allylamino)-1,3-thiazol-4-yl]phenol ethanedioate (salt)) for lab experiments is its broad range of biological activities. This compound can be used to study a variety of biological systems and processes, making it a versatile tool for scientific research. However, one limitation of this compound is its potential toxicity. Careful consideration should be given to the appropriate dose and exposure time for lab experiments to ensure the safety of researchers and experimental subjects.

Future Directions

There are many potential future directions for research on 4-[2-(allylamino)-1,3-thiazol-4-yl]phenol ethanedioate (4-[2-(allylamino)-1,3-thiazol-4-yl]phenol ethanedioate (salt)). Some possible areas of investigation include:
1. Further studies on the mechanism of action of the compound, including its interactions with specific biomolecules and pathways.
2. Exploration of the potential use of the compound in the treatment of various diseases, including neurodegenerative disorders, cancer, and infections.
3. Investigation of the toxicity and safety of the compound, including its potential effects on non-target organisms and ecosystems.
4. Development of new synthetic methods for the compound, with the goal of improving its yield and purity.
5. Exploration of the potential use of the compound as a tool for chemical biology research, including its use in proteomics and metabolomics studies.
In conclusion, 4-[2-(allylamino)-1,3-thiazol-4-yl]phenol ethanedioate (4-[2-(allylamino)-1,3-thiazol-4-yl]phenol ethanedioate (salt)) is a synthetic compound with a unique chemical structure and a broad range of biological activities. This compound has potential applications in scientific research, including the study of bacterial and fungal infections, cancer, and neurodegenerative diseases. Further research is needed to fully understand the mechanism of action of the compound and to explore its potential uses in various fields of research.

Scientific Research Applications

4-[2-(allylamino)-1,3-thiazol-4-yl]phenol ethanedioate (4-[2-(allylamino)-1,3-thiazol-4-yl]phenol ethanedioate (salt)) has been extensively studied for its potential applications in scientific research. This compound has been shown to have antibacterial, antifungal, and anticancer properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.